Cas no 1783691-07-5 (1-(3-Bromo-5-(methylthio)phenyl)propan-2-one)

• Product Name: 1-(3-Bromo-5-(methylthio)phenyl)propan-2-one
• CAS No: 1783691-07-5
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4975129
• Update Time: 2023-08-24

1-(3-Bromo-5-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C10H11BrOS/c1-7(12)3-8-4-9(11)6-10(5-8)13-2/h4-6H,3H2,1-2H3
• InChI Key： IQPIIFMPOAIRGQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(C)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4